(R)-N-(5,12-dihydroxy-2-(2-methyl-1,3-dioxolan-2-yl)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl)acetamide

• IUPAC Name: N-[(2R)-5,12-dihydroxy-2-(2-methyl-1,3-dioxolan-2-yl)-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]acetamide
• InChI: InChI=1S/C24H23NO7/c1-12(26)25-24(23(2)31-9-10-32-23)8-7-15-16(11-24)22(30)18-17(21(15)29)19(27)13-5-3-4-6-14(13)20(18)28/h3-6,29-30H,7-11H2,1-2H3,(H,25,26)/t24-/m1/s1
• InChI Key: QDFKHJVKZRGRBA-XMMPIXPASA-N
• Canonical SMILES: CC(=O)NC1(CCC2=C(C1)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O)C5(OCCO5)C
• Isomeric SMILES: CC(=O)N[C@@]1(CCC2=C(C1)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O)C5(OCCO5)C
• Molecular Formula: C24H23NO7
• Molecular Weight: 437.4 g/mol
• CAS No.: 86264-76-8

Description

(R)-N-(5,12-dihydroxy-2-(2-methyl-1,3-dioxolan-2-yl)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl)acetamide is a useful research compound. Its molecular formula is C24H23NO7 and its molecular weight is 437.448. The purity is usually 95%.
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Scientific Research Applications

Acetamide Derivatives in Scientific Research

Molecular Structure and Synthesis Acetamide derivatives, such as N-(silatran-1-ylmethyl)acetamides, have been synthesized and characterized to explore their structural properties and potential applications. These compounds demonstrate interesting chemical behaviors due to their unique molecular structures, which can be useful in understanding the relationship between molecular architecture and functionality (Pukhalskaya et al., 2010).

Pharmaceutical Applications In the pharmaceutical domain, acetamide derivatives are scrutinized for their polymorphic forms, which are crucial for drug formulation and stability studies. Research on active pharmaceutical ingredients (APIs) highlights the rapid conversion of hydrates to anhydrous forms, a key consideration in drug development and manufacturing (Petrova et al., 2009).

Herbicide Metabolism and Toxicology The metabolism of chloroacetamide herbicides and their impact on human and environmental health have been extensively studied. These compounds, including acetochlor and butachlor, undergo metabolic processes that may lead to the formation of potentially carcinogenic metabolites. Understanding their metabolism is vital for assessing risks and developing safer agricultural chemicals (Coleman et al., 2000).

Anticancer and Antimicrobial Activities Investigations into acetamide derivatives also encompass their anticancer and antimicrobial potentials. Studies on compounds like N-((diphenylamino)methyl)acetamide and its metal chelates indicate positive antibacterial, antifungal, and anticancer activities, suggesting these derivatives could serve as leads for new therapeutic agents (Muruganandam et al., 2013).

Material Science and Polymer Chemistry Acetamide derivatives play roles in material science, particularly in the synthesis of polymers and coatings. Research into polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators for preparing hybrid networks demonstrates the utility of these compounds in developing advanced materials with improved properties (Batibay et al., 2020).